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Compound of Interest

Compound Name:
1-(4-bromobenzyl)-3-nitro-1H-

pyrazole

CAS No.: 957320-40-0

Cat. No.: B2485102

Get Quote

Executive Summary
1-(4-bromobenzyl)-3-nitro-1H-pyrazole (CAS Registry Number: Dependent on specific

isomer, typically derived from 26621-44-3 precursors) is a functionalized nitroazole scaffold.[1]

It serves as a pivotal electrophilic intermediate for cross-coupling reactions (e.g., Suzuki-

Miyaura) or nitro-reduction to generate aminopyrazoles for pharmaceutical cores.[1]

This guide details the structural elucidation of the compound, addressing the critical challenge

of regioselectivity (N1- vs. N2-alkylation) inherent to nitropyrazole chemistry.[1]

Synthetic Pathway & Regioselectivity
The synthesis involves the nucleophilic substitution (

) of 3-nitro-1H-pyrazole with 4-bromobenzyl bromide.[1] A major technical hurdle is controlling
the site of alkylation.[2] The pyrazole ring, tautomeric in solution, presents two nucleophilic
nitrogen atoms.
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N1-Alkylation (Major Product): Yields the thermodynamically favored 1-(4-bromobenzyl)-3-
nitro-1H-pyrazole.[1]

N2-Alkylation (Minor Product): Yields the kinetically competitive 1-(4-bromobenzyl)-5-nitro-

1H-pyrazole.[1]

Experimental Protocol
Reagents: 3-Nitro-1H-pyrazole (1.0 eq), 4-Bromobenzyl bromide (1.1 eq),

(2.0 eq), DMF or Acetone.[1][3]

Dissolution: Dissolve 3-nitro-1H-pyrazole in anhydrous DMF.

Deprotonation: Add

and stir at RT for 30 min to generate the pyrazolate anion.

Alkylation: Dropwise addition of 4-bromobenzyl bromide.[1][2] Stir at 60°C for 4–6 hours.

Workup: Quench with water, extract with EtOAc.

Purification: The isomers typically differ significantly in polarity.[2] The 3-nitro isomer (less

polar) elutes first in Hexane/EtOAc systems compared to the 5-nitro isomer.[1][2]

Reaction Workflow Visualization
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Figure 1: Synthetic workflow highlighting the critical separation step for regiochemical purity.[1]

Detailed Spectroscopic Data
The following data represents the purified 3-nitro isomer. The distinction from the 5-nitro isomer

is confirmed by the chemical shift of the pyrazole protons and the NOE (Nuclear Overhauser

Effect) interactions between the benzyl methylene and the adjacent pyrazole proton.[2]
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Proton NMR ( NMR)
Solvent:

or

(Values typical for

) Frequency: 400 MHz[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemsynthesis.com/base/chemical-structure-11074.html
https://www.researchgate.net/publication/372132983_Crystal_structure_of_4-bromo-3-nitro-1H-pyrazole-5-carboxylic_acid_monohydrate_C4H2N3BrO4H2O
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2485102?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton
Assignment

Shift (

, ppm)
Multiplicity Integral

Coupling (

, Hz)

Structural
Insight

H-5

(Pyrazole)
7.45 – 7.55 Doublet (d) 1H

Deshielded

by adjacent

N1;

diagnostic for

3-nitro isomer

(5-nitro H-3 is

typically more

upfield).[1]

Ar-H (Ortho

to Br)
7.51 Doublet (d) 2H

Part of

AA'BB'

system of the

4-

bromophenyl

group.[1][2]

Ar-H (Meta to

Br)
7.18 Doublet (d) 2H

Part of

AA'BB'

system;

closer to the

methylene

linker.[1][2]

H-4

(Pyrazole)
6.90 – 6.95 Doublet (d) 1H

Upfield

pyrazole

proton;

couples with

H-5.[1][2]

Benzyl 5.35 – 5.40 Singlet (s) 2H -

Diagnostic

singlet; shift

confirms N-

alkylation (O-

alkylation

would be

>6.0 ppm).[1]
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Carbon-13 NMR ( NMR)
Solvent:

Frequency: 100 MHz[1][2]

Carbon Environment
Shift (

, ppm)
Assignment

C-NO2 (C-3) ~155.0
Ipso-carbon bearing the nitro

group.[1]

Ar-C (Ipso) ~137.5

Quaternary carbon of the

benzene ring attached to

.[1][2]

Ar-C (CH) ~132.2
Aromatic CH (Ortho to

Bromine).[1][2]

Pyrazole C-5 ~130.5
CH adjacent to Nitrogen (N1).

[1][2]

Ar-C (CH) ~129.8
Aromatic CH (Meta to

Bromine).[1][2]

Ar-C (Br) ~122.8

Quaternary carbon attached to

Bromine (distinctive low

intensity).[1][2]

Pyrazole C-4 ~103.5
CH beta to the nitro group.[1]

[2]

Benzyl ~54.0
Benzylic methylene carbon.[1]

[2]

Mass Spectrometry (MS)
Method: ESI (Electrospray Ionization) or APCI Mode: Positive (

)[1][2]
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Molecular Formula:

[1][2]

Exact Mass: 280.98 (for

)[1][2]

Observed Peaks (

):

282.0:

[1][2]

284.0:

[1][2]

Isotopic Pattern: A characteristic 1:1 doublet ratio is observed due to the natural abundance

of

and

isotopes.[2] This is the primary confirmation of the bromine atom's presence.[2]

Infrared Spectroscopy (IR)
Medium: KBr Pellet or ATR (Neat)

3120 cm⁻¹: C-H stretch (Aromatic/Pyrazole).[2]

1540 cm⁻¹:

Asymmetric stretch (Strong).[2]

1360 cm⁻¹:

Symmetric stretch (Strong).
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1070 cm⁻¹: C-Br stretch (Moderate to Strong).[1][2]

Structural Validation Logic
To ensure the compound is the 3-nitro isomer and not the 5-nitro isomer, the following logic is

applied during analysis:

Acquire 1H NMR & NOESY

Check Pyrazole H-5 Shift
(Is it > 7.4 ppm?)

Check NOE Interaction
(Benzyl CH2 <-> Pyrazole H-5)

Yes

INDICATED:
1-benzyl-5-nitro isomer

No (Shift < 7.4 ppm)

CONFIRMED:
1-benzyl-3-nitro isomer

Strong NOE Observed No NOE (Steric Distance)

Click to download full resolution via product page

Figure 2: Decision tree for confirming regiochemical identity.

Explanation: In the 3-nitro isomer, the proton at position 5 (H-5) is spatially close to the benzyl

methylene group, resulting in a measurable NOE signal.[1] In the 5-nitro isomer, the nitro group

sterically blocks this interaction, and the adjacent proton (now H-3) is further away.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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